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Compound of Interest

Compound Name: RU-Traak-2

Cat. No.: B7854642

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of
RU-Traak-2, a reversible inhibitor of the TWIK-related arachidonic acid-stimulated K+ (TRAAK)
channel. Accurate preparation of this stock solution is critical for ensuring reproducibility and
reliability in downstream experiments investigating the role of TRAAK channels in various
physiological and pathological processes.

Introduction

RU-Traak-2 is a valuable pharmacological tool for studying the function of TRAAK (KCNK4), a
member of the two-pore domain potassium (K2P) channel family. These channels are involved
in establishing the resting membrane potential and regulating cellular excitability in the nervous
system.[1][2] Dysregulation of TRAAK channel activity has been implicated in pain,
mechanosensation, and neuroprotection.[3][4] RU-Traak-2 offers a means to specifically inhibit
TRAAK, thereby allowing for the elucidation of its roles in cellular signaling and disease.[5][6][7]

Quantitative Data Summary

A clear understanding of the physicochemical properties of RU-Traak-2 is essential for
accurate stock solution preparation and experimental design.
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Property Value Reference
Molecular Formula C19H17N30S [5]
Molecular Weight 335.42 g/mol [5]
Appearance White to yellow solid [5]
Solubility in DMSO 50 mg/mL (149.07 mM) [5]

Recommended Stock ]
) 10 mM in DMSO
Concentration

[6]

-20°C for 12 months; 4°C for 6

Storage of Solid
months

[6]

-80°C for up to 6 months;
Storage of Stock Solution -20°C for up to 1 month
(protect from light)

[5][6]

Experimental Protocol: Preparation of a 10 mM RU-

Traak-2 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of RU-Traak-2 in dimethyl

sulfoxide (DMSO).

Materials:

e RU-Traak-2 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes (amber or wrapped in foil)

o Pipette and sterile pipette tips

o \ortex mixer

e Analytical balance
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Procedure:

o Equilibrate Reagents: Allow the RU-Traak-2 powder and DMSO to reach room temperature
before use. This prevents condensation from forming on the compound and in the solvent.

» Weighing RU-Traak-2: Tare a clean, dry microcentrifuge tube on an analytical balance.
Carefully weigh the desired amount of RU-Traak-2 powder into the tube. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.35 mg of RU-Traak-2.

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 335.42 g/mol = 0.00335 g = 3.35 mg

e Dissolving in DMSO: Add the appropriate volume of DMSO to the microcentrifuge tube
containing the RU-Traak-2 powder. To prepare a 10 mM solution with 3.35 mg of RU-Traak-
2, add 1 mL of DMSO.

» Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually inspect the
solution to ensure there are no undissolved particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in amber or foil-wrapped microcentrifuge
tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[5] Always protect the solution from light.

Visualization of Experimental Workflow and
Signaling Pathway
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Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of the RU-Traak-2 stock
solution.
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Caption: Workflow for RU-Traak-2 stock solution preparation.

Signaling Pathway of RU-Traak-2 Action
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This diagram depicts the inhibitory action of RU-Traak-2 on the TRAAK potassium channel and

its downstream consequences.
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Caption: Inhibition of TRAAK channel by RU-Traak-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7854642#preparation-of-ru-traak-2-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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